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Compound of Interest

Compound Name: ABMA

Cat. No.: B2932051 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical waste is paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for the small molecule inhibitor ABMA (4-aminobenzyl-N-methyl-N-(2-

pyridyl)amine), a compound recognized for its capacity to protect cells from various toxins and

pathogens. Adherence to these guidelines is crucial due to the toxicological profile of ABMA.

Key Hazard Information
The safe disposal of ABMA is predicated on a thorough understanding of its inherent hazards.

The following table summarizes the critical hazard information.

Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Toxic if swallowed, fatal in contact with skin, and

toxic if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Eye Irritation Causes serious eye damage.

Specific Target Organ Toxicity May cause damage to organs.

Hazardous to the Aquatic Environment Toxic to aquatic life with long-lasting effects.
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ABMA Disposal Workflow
The following diagram outlines the procedural steps for the safe and compliant disposal of

ABMA waste.

Step 1: Waste Identification & Segregation Step 2: Containerization Step 3: Storage Step 4: Disposal

Identify ABMA waste
(solid, liquid, contaminated labware)

Select a designated, leak-proof,
and compatible hazardous waste container.

Segregate at source Ensure container is properly labeled
'Hazardous Waste - ABMA' and includes hazard pictograms.

Label clearly Store the sealed container in a designated
satellite accumulation area.

Transfer to storage Ensure the storage area is secure,
well-ventilated, and away from incompatible materials.

Store safely Arrange for pickup by a licensed
hazardous waste disposal company.

Schedule pickup Complete all necessary waste disposal
paperwork and documentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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